3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione

• CAS No.: 18100-17-9
• Molecular Formula: C25H26O3
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 3-[3-(4-cyclohexylphenyl)propyl]-4-hydroxynaphthalene-1,2-dione
• InChI: InChI=1S/C25H26O3/c26-23-20-10-4-5-11-21(20)24(27)25(28)22(23)12-6-7-17-13-15-19(16-14-17)18-8-2-1-3-9-18/h4-5,10-11,13-16,18,26H,1-3,6-9,12H2
• InChI Key: ZGXOROLZOSNLNM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)CCCC3=C(C4=CC=CC=C4C(=O)C3=O)O

Description

3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione is an organic compound with a complex structure that includes a cyclohexyl group, a phenyl group, and a naphthalene-1,4-dione moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione typically involves multiple steps, starting from readily available starting materials. One common approach is to first synthesize the intermediate compounds, such as 3-cyclohexylphenylpropyl bromide and 2-hydroxynaphthalene-1,4-dione, followed by coupling reactions under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The naphthalene-1,4-dione moiety can be reduced to form dihydro derivatives.

Substitution: The phenyl and cyclohexyl groups can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce dihydro derivatives.

Scientific Research Applications

3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials or as a precursor in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to its biological effects. The exact molecular targets and pathways depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(3-(3-Cyclohexylphenyl)propyl)-2-hydroxynaphthalene-1,4-dione include other naphthalene-1,4-dione derivatives and compounds with similar structural features, such as:

• 2-hydroxy-3-(3-phenylpropyl)naphthalene-1,4-dione
• 3-(3-cyclohexylphenyl)propyl-1,4-naphthoquinone

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which may confer unique chemical reactivity and biological activity compared to similar compounds.